Cas no 140861-61-6 (Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-)
140861-61-6 structure
Product Name:Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
CAS No:140861-61-6
MF:C14H14N2O4S
MW:306.336962223053
CID:1297449
Update Time:2024-08-03
Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
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- Inchi: 1S/C14H14N2O4S/c1-9-2-4-10(5-3-9)16-13-7-6-11(21(15,19)20)8-12(13)14(17)18/h2-8,16H,1H3,(H,17,18)(H2,15,19,20)
- InChI Key: RYXHSLAUOLPLKJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N)(=O)=O)=CC=C1NC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 306.06752
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 549.5±60.0 °C(Predicted)
- PSA: 109.49
- pka: 3.21±0.36(Predicted)
Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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